Cas no 3379-36-0 (1,2-bis(phenylsulfanyl)benzene)

• Product Name: 1,2-bis(phenylsulfanyl)benzene
• CAS No: 3379-36-0
• MF: C₁₈H₁₄S₂
• MW: 294.433762073517
• CID: 1460015
• PubChem ID: 76910
• Update Time: 2025-04-20

1,2-bis(phenylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(phenylsulfanyl)benzene
• benzene, 1,2-bis(phenylthio)-
• 1,2-Bis(phenylthio)benzene
• di(phenylthio)benzene
• 3379-36-0
• o-Bis(phenylthio)benzene
• 1,2-Bis(phenylmercapto)benzene
• DTXSID7063003
• SCHEMBL795029
• GXYUTKVRTNINRK-UHFFFAOYSA-N

• Inchi： 1S/C18H14S2/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)20-16-11-5-2-6-12-16/h1-14H
• InChI Key： GXYUTKVRTNINRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=CC=C1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.05382
• Monoisotopic Mass: 294.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.23
• Boiling Point: 422.2°C at 760 mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.702
• PSA: 0